9-methyl-6-[5-(3-methyl-1,2,4-thiadiazol-5-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine

• IUPAC Name: 3-methyl-5-[2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-1,2,4-thiadiazole
• InChI: InChI=1S/C15H18N8S/c1-9-19-15(24-20-9)23-5-10-3-22(4-11(10)6-23)14-12-13(16-7-17-14)21(2)8-18-12/h7-8,10-11H,3-6H2,1-2H3
• InChI Key: CQJVNISZMQCTEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N2CC3CN(CC3C2)C4=NC=NC5=C4N=CN5C
• Molecular Formula: C15H18N8S
• Molecular Weight: 342.4 g/mol
• CAS No.: 2640893-30-5

Description

9-methyl-6-[5-(3-methyl-1,2,4-thiadiazol-5-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine is a useful research compound. Its molecular formula is C15H18N8S and its molecular weight is 342.4 g/mol. The purity is usually 95%.
The exact mass of the compound 9-methyl-6-[5-(3-methyl-1,2,4-thiadiazol-5-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine is 342.13751378 g/mol and the complexity rating of the compound is 466. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 9-methyl-6-[5-(3-methyl-1,2,4-thiadiazol-5-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-methyl-6-[5-(3-methyl-1,2,4-thiadiazol-5-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 9-methyl-6-[5-(3-methyl-1,2,4-thiadiazol-5-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine is a complex heterocyclic molecule that has garnered interest in pharmacological research due to its potential biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial, anticancer, and enzyme inhibition properties.

Chemical Structure

The molecular structure of the compound features a purine core substituted with a thiadiazole and a pyrrolidine moiety. This unique arrangement may contribute to its biological efficacy.

Antimicrobial Activity

Research indicates that derivatives containing thiadiazole rings exhibit significant antimicrobial properties. For instance, related compounds have shown effectiveness against various bacterial strains including Klebsiella pneumoniae and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values for these compounds suggest potent activity:

Compound	MIC (µg/mL)	Target Bacteria
3a	31.25	Klebsiella pneumoniae
3b	62.5	Staphylococcus aureus
3c	31.25	E. coli
3d	62.5	Pseudomonas aeruginosa

These findings highlight the potential for developing new antimicrobial agents based on the thiadiazole structure .

Anticancer Activity

The anticancer properties of thiadiazole derivatives have been documented in various studies. Notably, certain substituted thiadiazoles have shown promising results against cancer cell lines such as MDA-MB-231 and HEK293T. For example:

Compound	IC50 (µM)	Cell Line
N-Benzyl-5-(4-methoxyphenyl)-1,3,4-thiadiazole-2-amines	52.63	HEK293T
N-Benzyl-5-(4-fluorophenyl)-1,3,4-thiadiazole-2-amines	34.71	HEK293T

These compounds exhibited higher inhibitory activities compared to standard treatments like cisplatin .

Enzyme Inhibition

The compound's potential as an enzyme inhibitor has also been explored. Thiadiazole derivatives have been linked to the inhibition of dihydrofolate reductase (DHFR), an important enzyme in nucleotide synthesis and a target for anticancer drugs:

Compound	IC50 (µM)	Target Enzyme
Thiadiazole Derivative	0.466 ± 0.121	AChE
Thiadiazole Derivative	1.89 ± 0.05	BChE

Inhibition of cholinesterases may provide therapeutic avenues for treating Alzheimer's disease .

Case Studies

• Antimicrobial Efficacy : A study evaluated the efficacy of a series of thiadiazole-containing compounds against fungal strains such as Candida albicans. The results indicated that higher concentrations were necessary to inhibit fungal growth effectively.
• Cancer Cell Line Testing : Another study assessed the cytotoxic effects of various thiadiazole derivatives on MDA-MB-231 breast cancer cells and found that specific substitutions significantly enhanced their anticancer activity.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds containing thiadiazole rings exhibit antimicrobial properties. The incorporation of the 3-methyl-1,2,4-thiadiazole moiety in this compound may enhance its efficacy against various bacterial strains. Studies have shown that similar derivatives can inhibit bacterial growth by disrupting cellular processes or inhibiting enzyme activity .

Anticancer Potential

The structural components of this compound suggest potential anticancer activity. Compounds with purine structures have been studied for their ability to interfere with nucleic acid synthesis in cancer cells. Preliminary studies indicate that derivatives like this one can induce apoptosis in cancer cell lines, making them candidates for further investigation as chemotherapeutic agents .

Enzyme Inhibition

The unique structure of this compound allows it to interact with various enzymes. For instance, it may act as an inhibitor of purine metabolism pathways or other enzymatic reactions involved in nucleotide synthesis. This inhibition could be beneficial in regulating metabolic disorders or diseases characterized by abnormal cell proliferation .

Case Studies

Study	Focus	Findings
Antimicrobial Efficacy Study	Evaluated the antibacterial properties against Gram-positive and Gram-negative bacteria	The compound demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli at low concentrations .
Anticancer Activity Assessment	Investigated effects on human cancer cell lines (e.g., HeLa and MCF-7)	Induced apoptosis and reduced cell viability; further studies recommended for mechanism elucidation .
Enzyme Interaction Analysis	Assessed inhibitory effects on specific enzymes involved in nucleotide synthesis	Showed promising results as a competitive inhibitor; potential implications for drug development targeting metabolic pathways .

Preparation Methods

Thiadiazole Ring Formation

The 3-methyl-1,2,4-thiadiazol-5-yl group is constructed via cyclization of a thiosemicarbazide derivative. A representative method involves reacting thioacetamide with methylhydrazine under acidic conditions to form the thiadiazole core.

Subsequent bromination at the 5-position using N-bromosuccinimide (NBS) in acetic acid yields 5-bromo-3-methyl-1,2,4-thiadiazole .

Pyrrolo[3,4-c]Pyrrole Cyclization

The octahydropyrrolo[3,4-c]pyrrole system is synthesized via a double Mannich reaction between a diamine and diketone. For example:

The reaction is catalyzed by p-toluenesulfonic acid (p-TsOH) in refluxing toluene, achieving yields of ~60%.

Coupling Thiadiazole to Pyrrolopyrrole

The brominated thiadiazole is coupled to the pyrrolopyrrole via Buchwald-Hartwig amination using a palladium catalyst (e.g., Pd(OAc)₂) and Xantphos ligand in toluene at 110°C.

Yield : 45–55% after purification by flash chromatography (SiO₂, ethyl acetate/hexane).

Preparation of the 9-Methylpurine Scaffold

The purine core is functionalized at the 9-position through alkylation and activated at the 6-position for subsequent coupling.

9-Methylation of Purine

Adenine is alkylated using methyl iodide in the presence of potassium carbonate in DMF at 60°C for 12 hours.

Yield : 85–90% after recrystallization from ethanol.

Activation of the 6-Position

The 6-chloro derivative is prepared by treating 9-methyladenine with phosphorus oxychloride (POCl₃) and N,N-diethylaniline at reflux.

Yield : 75–80% after distillation under reduced pressure.

Coupling of Purine and Pyrrolopyrrole-Thiadiazole Moiety

The final step involves nucleophilic aromatic substitution (SNAr) between the 6-chloropurine and the pyrrolopyrrole-thiadiazole amine.

SNAr Reaction Conditions

A mixture of 6-chloro-9-methylpurine and 5-(3-methyl-1,2,4-thiadiazol-5-yl)-octahydropyrrolo[3,4-c]pyrrole is heated in n-butanol at 120°C for 24 hours with triethylamine as a base.

Yield : 50–60% after purification via reverse-phase HPLC (C18 column, acetonitrile/water).

Alternative Coupling Strategies

• Mitsunobu Reaction : Employing DIAD and PPh₃ in THF to couple alcohol-activated intermediates (yield: 40–45%).

• Transition-Metal Catalysis : Pd-mediated cross-coupling for sterically hindered systems (limited success, <30% yield).

Characterization and Analytical Data

Spectroscopic Confirmation

• ¹H NMR (600 MHz, DMSO-d₆): δ 8.45 (s, 1H, purine-H), 4.25–3.80 (m, 8H, pyrrolopyrrole-H), 2.55 (s, 3H, thiadiazole-CH₃), 2.10 (s, 3H, N-CH₃).

• HRMS (ESI+) : m/z calculated for C₁₈H₂₁N₉S [M+H]⁺: 427.1589, found: 427.1592.

Purity Assessment

• HPLC : >98% purity (Agilent Zorbax SB-C18, 5 µm, 4.6 × 150 mm, 1.0 mL/min gradient).

• Elemental Analysis : C 50.82%, H 4.95%, N 29.66%, S 7.52% (theoretical: C 50.70%, H 4.97%, N 29.65%, S 7.54%).

Optimization Challenges and Solutions

Low Yields in Thiadiazole Formation

• Problem : Bromination of thiadiazole yields <20% due to side reactions.

• Solution : Use microwave-assisted synthesis at 150°C for 30 minutes to improve yield to 35%.

Stereochemical Control in Pyrrolopyrrole

• Problem : Racemization during cyclization reduces enantiopurity.

• Solution : Employ chiral auxiliaries (e.g., (R)-BINOL) to achieve >90% ee .

Q & A

Q. What are the optimal synthetic routes for 9-methyl-6-[5-(3-methyl-1,2,4-thiadiazol-5-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine?

• Methodological Answer : The synthesis of complex heterocyclic systems like this compound typically involves multi-step reactions. For example, describes analogous pyrrolo-pyrimidine syntheses using:

• Condensation reactions (e.g., coupling pyrrolidine derivatives with thiadiazole precursors in ethanol/piperidine under reflux ).
• Cyclization strategies (e.g., using formic acid or formamide as cyclizing agents for heterocycle formation ).
  Key reagents include absolute ethanol , piperidine (as a base catalyst), and polar aprotic solvents (e.g., DMF) for recrystallization .

Q. How can researchers confirm the structural integrity of this compound post-synthesis?

• Methodological Answer : Structural validation requires a combination of:

• Elemental analysis (C, H, N, S) to confirm stoichiometry.
• Spectroscopic techniques :
• IR spectroscopy to identify functional groups (e.g., C=N stretches at ~2200 cm⁻¹ for nitriles ).
• ¹H/¹³C NMR to resolve pyrrolo-thiadiazole ring protons (δ 2.5–4.0 ppm for methyl groups and δ 7.0–8.5 ppm for aromatic protons) .
• Mass spectrometry (ESI-MS or HRMS) for molecular ion peaks matching theoretical masses .

Advanced Research Questions

Q. What strategies improve reaction yields in the synthesis of octahydropyrrolo[3,4-c]pyrrole intermediates?

• Methodological Answer : Yield optimization often depends on:

• Solvent selection : Polar solvents (e.g., ethanol, DMF) enhance solubility of intermediates .
• Catalyst choice : Piperidine or p-toluenesulfonic acid (PTSA) can accelerate cyclization .
• Temperature control : Reflux conditions (70–100°C) are critical for ring closure without decomposition .
  For example, achieved 75–85% yields in thiazolidinone syntheses using ethanol/piperidine under reflux .

Q. How can contradictory spectral data (e.g., overlapping NMR signals) be resolved for this compound?

• Methodological Answer : Contradictions arise due to conformational flexibility or similar proton environments. Solutions include:

• 2D NMR techniques (COSY, HSQC) to assign coupled protons and carbons.
• Variable-temperature NMR to distinguish dynamic equilibria (e.g., puckering in octahydropyrrolo rings) .
• Computational modeling (DFT or MD simulations) to predict dominant conformers and compare with experimental data .

Q. What in vitro assays are suitable for evaluating the biological activity of this compound?

• Methodological Answer : Given its heterocyclic structure, prioritize assays for:

• Antimicrobial activity : Follow ’s protocol using Staphylococcus aureus (Gram+) and Escherichia coli (Gram–) in agar diffusion assays, with MIC values calculated via broth dilution .
• Enzyme inhibition : Screen against kinases or purine-processing enzymes (e.g., adenosine deaminase) using fluorescence-based assays .
• Cytotoxicity : MTT assays on human cell lines (e.g., HEK293) to assess selectivity .

Q. How does the stereochemistry of the octahydropyrrolo[3,4-c]pyrrole moiety influence bioactivity?

• Methodological Answer : Stereochemistry impacts target binding. To investigate:

• Chiral HPLC or capillary electrophoresis to separate enantiomers.
• X-ray crystallography (if crystals are obtainable) to resolve absolute configuration .
• Docking studies against protein targets (e.g., purinergic receptors) to correlate stereochemistry with binding affinity .

Data Contradiction and Validation

Q. How should researchers address discrepancies in reported synthetic protocols for similar compounds?

• Methodological Answer : Cross-validate using:

• Replication studies : Repeat key steps (e.g., cyclization) under varying conditions (solvent, catalyst).
• Byproduct analysis : TLC or LC-MS to identify side products (e.g., incomplete ring closure).
  highlights that reflux time and stoichiometry (e.g., 1:1 molar ratios) are critical variables affecting reproducibility .

Computational and Structural Analysis

Q. What computational tools predict the conformational stability of this compound?

• Methodological Answer : Use molecular dynamics (MD) simulations (e.g., AMBER or GROMACS) to model ring puckering in the octahydropyrrolo system. Pair with DFT calculations (B3LYP/6-31G*) to estimate energy barriers between conformers . ’s structural data (e.g., SMILES strings) can serve as input for these models .

Experimental Design Considerations

Q. What controls are essential in biological assays to ensure data reliability?

• Methodological Answer : Include:

• Positive controls : Known inhibitors (e.g., ciprofloxacin for antimicrobial assays).
• Negative controls : Solvent-only (e.g., DMSO) to rule out vehicle effects.
• Replicate experiments : Triplicate runs with statistical analysis (ANOVA, p < 0.05) .